Cas no 1361672-25-4 ((2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-methanol)

• Product Name: (2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-methanol
• CAS No: 1361672-25-4
• MF: C₁₃H₉Cl₂FO
• MW: 271.114365339279
• CID: 4993593
• Update Time: 2025-05-22

(2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-methanol

• Inchi： 1S/C13H9Cl2FO/c14-9-4-2-5-10(15)13(9)12-8(7-17)3-1-6-11(12)16/h1-6,17H,7H2
• InChI Key： ZMUHQKPJEGWMNH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=CC=CC=1CO)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 4
• Topological Polar Surface Area: 20.2

Additional information on (2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-methanol

Recent Advances in the Study of (2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-methanol (CAS: 1361672-25-4)

The compound (2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-methanol (CAS: 1361672-25-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its biphenyl core with chloro and fluoro substituents, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential as a scaffold for drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have developed novel synthetic routes to optimize the yield and purity of (2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-methanol, with recent publications highlighting the use of palladium-catalyzed cross-coupling reactions. These advancements not only improve the efficiency of production but also reduce the environmental impact of the synthesis process.

Pharmacological studies have revealed that (2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-methanol exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has shown promise in modulating the activity of cyclooxygenase-2 (COX-2), a target of interest for anti-inflammatory drug development. Preliminary in vitro assays indicate that the compound's activity is influenced by the positioning of the chloro and fluoro substituents, suggesting opportunities for structural optimization.

In addition to its potential therapeutic applications, (2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-methanol has been investigated for its utility in chemical biology. Recent work has explored its use as a fluorescent probe due to its stable fluorescence properties under physiological conditions. This application could enable real-time monitoring of biological processes, providing valuable insights into cellular mechanisms.

Despite these promising findings, challenges remain in the development of (2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-methanol for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current efforts are focused on derivatization strategies to enhance the compound's pharmacokinetic profile while retaining its biological activity.

In conclusion, (2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-methanol (CAS: 1361672-25-4) represents a versatile molecule with significant potential in both pharmaceutical and chemical biology applications. Ongoing research aims to elucidate its mechanism of action, optimize its structure for enhanced efficacy, and explore its broader utility in drug discovery and development.